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Abstract

Leonurine hydrochloride, an alkaloid derived from the traditional Chinese herb Leonurus
japonicus (Motherwort), has garnered significant scientific interest due to its diverse
pharmacological activities. This technical guide provides an in-depth overview of the chemical
and physical properties of Leonurine hydrochloride, its multifaceted pharmacological effects,
and the underlying molecular mechanisms of action. The information is presented to support
researchers, scientists, and drug development professionals in their exploration of this
promising bioactive compound. This document includes a compilation of quantitative data,
detailed experimental methodologies, and visual representations of key signaling pathways to
facilitate a comprehensive understanding of Leonurine hydrochloride's therapeutic potential.

Chemical and Physical Properties

Leonurine hydrochloride is the hydrochloride salt of Leonurine, a natural alkaloid. There
appears to be some inconsistency in the reported CAS numbers and molecular formulas in
commercially available sources, which may be attributed to different salt forms or hydration
states. The most commonly cited information is summarized below.
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Table 1: Physicochemical Properties of Leonurine Hydrochloride
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BENCHE

Property

Value Source(s)

IUPAC Name

4-
(diaminomethylideneamino)but

yl 4-hydroxy-3,5- [1]
dimethoxybenzoate;hydrochlor

ide

Synonyms

SCM-198, Leonurine HCI [1]

CAS Number

24735-18-0, 24697-74-3 (may
refer to the free base or a [21[3][4][5][6]
different salt form)

Molecular Formula

C14H22CIN3Os (hydrochloride)
[3][4] C14H21N30s (free base)

[2107]81e]

Molecular Weight

347.80 g/mol (hydrochloride)
[4] 311.33 g/mol (free base)[2]

[7181e]

Appearance

White to off-white
[5][8]

solid/crystalline powder

Melting Point

193-194 °C (monohydrate)[10]
238 °C[2]

Solubility

Soluble in DMSO (=31.1
mg/mL)[7] Partially soluble in
Ethanol[11][12] Soluble in
water (=3 mg/mL with

sonication)[13]

pKa

7.9 in water (for Leonurine)[10]

Storage

Store at -20°C in a dry, dark
place.[2][3][7] Stable for at
least one year as supplied.[2]
Solutions in DMSO can be
stored at -20°C for up to one
month.[2]
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Pharmacological Properties and Mechanism of
Action

Leonurine hydrochloride exhibits a broad spectrum of pharmacological activities, including
cardioprotective, neuroprotective, anti-inflammatory, and anti-cancer effects.[3][4][6][8] Its
therapeutic potential stems from its ability to modulate multiple signaling pathways and cellular
processes.

Cardioprotective Effects

Leonurine hydrochloride has demonstrated significant potential in the treatment of
cardiovascular diseases.[4][6] It exerts its cardioprotective effects through several mechanisms:

Anti-oxidative Stress: It reduces the production of reactive oxygen species (ROS) and
enhances the activity of antioxidant enzymes like superoxide dismutase (SOD).[1][4]

e Anti-inflammatory: Leonurine hydrochloride inhibits the activation of pro-inflammatory
signaling pathways such as NF-kB and MAPK, thereby reducing the expression of
inflammatory cytokines.[1][4]

o Anti-apoptotic: It protects cardiomyocytes from apoptosis by regulating the expression of Bcl-
2 family proteins and activating the PISK/Akt survival pathway.[4][9]

o Vasodilation: It can induce vasodilation, potentially through the modulation of calcium
channels.[4]

Neuroprotective Effects

The neuroprotective properties of Leonurine hydrochloride are attributed to its potent
antioxidant and anti-inflammatory activities, which are crucial in combating the cellular damage
observed in neurological disorders.[3] It has been shown to protect against ischemic stroke and
brain injury by reducing oxidative stress and inhibiting neuronal apoptosis.[8][11]

Anti-inflammatory Effects

A key aspect of Leonurine hydrochloride's therapeutic action is its ability to suppress
inflammation. It achieves this by inhibiting the activation of the NF-kB and MAPK signaling
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pathways, which are central regulators of the inflammatory response.[4][7] This anti-
inflammatory activity is relevant to its efficacy in various conditions, including osteoarthritis and
cardiovascular disease.[4][7]

Anti-cancer Activity

Emerging evidence suggests that Leonurine hydrochloride possesses anti-cancer properties.
It can inhibit the proliferation of cancer cells and induce apoptosis, making it a compound of
interest in oncology research.[2][6] For instance, it has been shown to induce apoptosis in lung
cancer cells through a mitochondria-dependent pathway.[14]

Key Signaling Pathways Modulated by Leonurine
Hydrochloride

The pharmacological effects of Leonurine hydrochloride are mediated through its interaction
with several key intracellular signaling pathways.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a critical regulator of inflammation, immunity,
and cell survival. Leonurine hydrochloride has been shown to inhibit the activation of the NF-
KB pathway, thereby downregulating the expression of pro-inflammatory genes.[4][7][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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